N-Methyl-N-(4-pyridin-4-ylbenzyl)amine
Overview
Description
N-Methyl-N-(4-pyridin-4-ylbenzyl)amine, also known as MPBA, is a chemical compound that has been studied for its potential applications in scientific research. MPBA is a member of the family of N-alkyl-N-aryl-amine compounds, which have been shown to have a variety of interesting properties. In
Scientific Research Applications
Neurotoxicity and Environmental Metabolites
Research has indicated that amine N-methyltransferases, found in various species, are capable of N-methylating certain pyridines to produce neurotoxic compounds. This process suggests a potential environmental pathway through which lipophilic compounds may become neurotoxic upon conversion to charged species that are less readily effluxed from cells, highlighting a mechanism of environmental neurotoxicity (Ansher et al., 1986).
Organic Synthesis and Catalysis
Advancements in organic synthesis have leveraged N-Methyl-N-(4-pyridin-4-ylbenzyl)amine and its derivatives for creating complex molecular structures. For example, the compound has been used in the synthesis of imidazo-fused heteroaromatics via gold-catalyzed formal [3 + 2]-dipolar cycloaddition, offering a robust method for accessing diverse heterocyclic frameworks with significant potential in drug development and materials science (Garzón & Davies, 2014).
Medicinal Chemistry and Drug Discovery
Within the realm of medicinal chemistry, N-Methyl-N-(4-pyridin-4-ylbenzyl)amine derivatives have been explored for their biological activities. For instance, the synthesis and study of certain stereoisomers of 3‐(1‐aminoethyl)pyrrolidines, derived from N-Methyl-N-(4-pyridin-4-ylbenzyl)amine, have contributed to the development of new quinolone antibacterials, showcasing the compound's utility in creating potential therapeutic agents (Schroeder et al., 1992).
Chemical Catalysis and Polymerization
N-Methyl-N-(4-pyridin-4-ylbenzyl)amine has also found application in chemical catalysis, particularly in the activation and polymerization processes. Group 10 metal aminopyridinato complexes, incorporating derivatives of N-Methyl-N-(4-pyridin-4-ylbenzyl)amine, have demonstrated efficacy as catalysts for aryl-Cl activation and hydrosilane polymerization, underscoring the compound's versatility in facilitating complex chemical transformations (Deeken et al., 2006).
Environmental Carcinogenic Compounds
The study of heterocyclic aromatic amines, such as those derived from or related to N-Methyl-N-(4-pyridin-4-ylbenzyl)amine, has revealed their presence in cooked foods and their potential carcinogenic effects. Research into the mechanisms of formation and biological impacts of these compounds is crucial for understanding dietary risks and developing strategies to mitigate exposure (Ito et al., 1991).
properties
IUPAC Name |
N-methyl-1-(4-pyridin-4-ylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2/c1-14-10-11-2-4-12(5-3-11)13-6-8-15-9-7-13/h2-9,14H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDKJAMMSIZLRBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)C2=CC=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40427636 |
Source
|
| Record name | N-Methyl-1-[4-(pyridin-4-yl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40427636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-N-(4-pyridin-4-ylbenzyl)amine | |
CAS RN |
852180-64-4 |
Source
|
| Record name | N-Methyl-4-(4-pyridinyl)benzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=852180-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methyl-1-[4-(pyridin-4-yl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40427636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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